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Compound of Interest

Compound Name: Levetiracetam-d3

Cat. No.: B1146525

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides crucial safety and logistical information for
Levetiracetam-d3, focusing on personal protective equipment (PPE), operational plans for
handling, and disposal procedures. While Levetiracetam-d3 is a deuterated form of
Levetiracetam, the safety precautions are considered identical to the parent compound.

Hazard Identification and First Aid

Levetiracetam is classified as harmful if swallowed and causes serious eye irritation.[1][2] It
may also cause irritation to the skin, mucous membranes, and upper respiratory tract.[1] To the
best of current knowledge, the toxicological properties have not been thoroughly investigated.

[1]
First Aid Measures:
« |If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[1][2][3]

» In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][2][3] If present,
remove contact lenses and continue rinsing.[1][2][3] If eye irritation persists, seek medical
advice.[1][3]

e In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3]
If skin irritation occurs, seek medical attention.
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« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[3] Seek

medical attention if symptoms occur.

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment is

recommended when handling Levetiracetam-d3.

PPE Category

Item

Standard/Specification

Eye/Face Protection

Safety glasses or chemical

safety goggles

OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166[3][4]

Hand Protection

Compatible chemical-resistant

gloves

Must meet standards in
accordance with EN374, ASTM
F1001 or international

equivalent[4]

Skin and Body Protection

Lab coat or appropriate

protective clothing

Must meet standards in
accordance with EN13982,
ANSI 103 or international

equivalent[4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Use if exposure limits are
exceeded or if irritation or other

symptoms are experienced|3]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential to minimize risk and environmental

impact.

Handling and Storage:

e Ventilation: Use in a well-ventilated area.[1] Engineering controls like local exhaust

ventilation should be used to control airborne levels below exposure limits.[1]
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e Practices: Avoid contact with skin, eyes, and clothing.[3] Do not ingest or inhale.[3] Avoid
dust formation.[3] Wash hands thoroughly after handling.[1][2][3] Facilities should be
equipped with an eyewash station and a safety shower.[1]

o Storage: Keep containers tightly closed.[3] For maintaining product quality, some suppliers
recommend storing in a freezer.[3]

Spill and Disposal Procedures:

» Spill Containment: In case of a spill, contain it and collect as appropriate.[1] Avoid raising
dust and provide adequate ventilation.[1]

o Cleanup: For small spills, wipe up with a damp cloth and place in a container for disposal.[4]
For larger spills, sweep up and shovel into suitable, closed containers for disposal.[3]

» Disposal: Dispose of contents and containers in accordance with local, regional, national,
and international regulations.[5] It is recommended that waste minimization be practiced.[4]

Physical and Chemical Properties

The following table summarizes key quantitative data for Levetiracetam.

Property Value

Molecular Formula CsH14N202[6][7][8]

Molecular Weight 170.21 g/mol [7]

Melting Point 118-119 °CJ6]

Boiling Point 395.9 °C at 760 mmHg[6]
Flash Point 193.2 °C[6]

Water Solubility 104 g/100 mL (very soluble)[7]

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for handling Levetiracetam-d3 from receipt
to disposal, emphasizing safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Levetiracetam-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146525#personal-protective-equipment-for-
handling-levetiracetam-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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